Cas no 1415740-58-7 (7-Fluoro-3-(trifluoromethyl)-1H-indazole)

• Product Name: 7-Fluoro-3-(trifluoromethyl)-1H-indazole
• CAS No: 1415740-58-7
• MF: C₈H₄F₄N₂
• MW: 204.124375343323
• CID: 4820929
• Update Time: 2025-06-23

7-Fluoro-3-(trifluoromethyl)-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 7-fluoro-3-(trifluoromethyl)-1H-indazole
• 7-fluoro-3-(trifluoromethyl)-2H-indazole
• 7-Fluoro-3-(trifluoromethyl)-1H-indazole

• Inchi： 1S/C8H4F4N2/c9-5-3-1-2-4-6(5)13-14-7(4)8(10,11)12/h1-3H,(H,13,14)
• InChI Key： ORVBQAOXGAHTJZ-UHFFFAOYSA-N
• SMILES： FC(C1=C2C=CC=C(C2=NN1)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 218
• XLogP3: 2.6
• Topological Polar Surface Area: 28.7

Additional information on 7-Fluoro-3-(trifluoromethyl)-1H-indazole

7-Fluoro-3-(trifluoromethyl)-1H-indazole: A Comprehensive Overview

7-Fluoro-3-(trifluoromethyl)-1H-indazole (CAS No. 1415740-58-7) is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the indazole family, a class of heterocyclic aromatic compounds known for their unique structural properties and diverse biological activities. The presence of a fluorine atom at the 7-position and a trifluoromethyl group at the 3-position imparts distinctive electronic and steric characteristics to the molecule, making it a valuable substrate for various research applications.

The indazole core of 7-Fluoro-3-(trifluoromethyl)-1H-indazole is a bicyclic structure consisting of a benzene ring fused with an imidazole ring. This structural arrangement provides a rigid framework that can be further modified to explore its potential in drug discovery. Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to enhance drug-like properties such as bioavailability and metabolic stability. The trifluoromethyl group, being electron-withdrawing, further modulates the electronic environment of the molecule, potentially influencing its interaction with biological targets.

One of the most promising applications of 7-Fluoro-3-(trifluoromethyl)-1H-indazole lies in its potential as a lead compound for anti-cancer drug development. Indazoles have been reported to exhibit anti-proliferative activity against various cancer cell lines, and the introduction of fluorine and trifluoromethyl groups may enhance these effects. For instance, recent research has demonstrated that fluorinated indazoles can inhibit key enzymes involved in cell cycle regulation, such as cyclin-dependent kinases (CDKs). These findings suggest that 7-Fluoro-3-(trifluoromethyl)-1H-indazole could serve as a starting point for designing more potent anti-cancer agents.

In addition to its therapeutic potential, 7-Fluoro-3-(trifluoromethyl)-1H-indazole has also been explored for its role in chemical synthesis. The indazole ring system is often used as a scaffold for constructing complex molecules due to its reactivity and versatility. The presence of electron-withdrawing groups like fluorine and trifluoromethyl enhances the electrophilic character of the indazole ring, making it more susceptible to nucleophilic attacks. This property has been exploited in various coupling reactions, such as Suzuki-Miyaura cross-coupling, which are widely used in organic synthesis.

Recent advancements in computational chemistry have further expanded our understanding of 7-Fluoro-3-(trifluoromethyl)-1H-indazole's properties. Quantum mechanical calculations have provided insights into its electronic structure, revealing that the fluorine and trifluoromethyl groups significantly alter the molecule's π-system. These modifications influence its ability to act as an electron-deficient aromatic system, which is crucial for its interactions with nucleophiles and biological targets.

Moreover, 7-Fluoro-3-(trifluoromethyl)-1H-indazole has been studied for its potential in materials science. Its rigid structure and electron-deficient nature make it a candidate for use in organic electronics, such as in the development of new semiconducting materials. Preliminary studies have shown that this compound exhibits suitable optical and electronic properties for such applications, although further research is needed to fully realize its potential.

In terms of synthesis, 7-Fluoro-3-(trifluoromethyl)-1H-indazole can be prepared through various routes, including condensation reactions involving o-amino phenols and carbonyl compounds. The introduction of fluorine and trifluoromethyl groups typically involves electrophilic substitution or directed metallation strategies. Recent optimizations have focused on improving the yield and purity of the compound by employing more efficient catalysts and reaction conditions.

The biological evaluation of 7-Fluoro-3-(trifluoromethyl)-1H-indazole has revealed interesting pharmacokinetic properties. Studies in preclinical models have shown moderate absorption and distribution profiles, suggesting that it may have suitable bioavailability for therapeutic use. However, further investigations are required to assess its metabolism, excretion, and potential toxicity in vivo.

In conclusion, 7-Fluoro-3-(trifluoromethyl)-1H-indazole (CAS No. 1415740-58-) is a versatile compound with significant potential in drug discovery, chemical synthesis, and materials science. Its unique structural features and promising biological activities make it an attractive target for further research. As our understanding of this compound continues to grow, it is likely to play an increasingly important role in advancing both medicinal chemistry and related fields.